(1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
(1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
Brand Name:
Vulcanchem
CAS No.:
423165-07-5
VCID:
VC0023723
InChI:
InChI=1S/C13H22N4/c1-8(2)13-16-15-9(3)17(13)12-6-10-4-5-11(7-12)14-10/h8,10-12,14H,4-7H2,1-3H3/t10-,11+,12?
SMILES:
CC1=NN=C(N1C2CC3CCC(C2)N3)C(C)C
Molecular Formula:
C13H22N4
Molecular Weight:
234.34 g/mol
(1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
CAS No.: 423165-07-5
Reference Standards
VCID: VC0023723
Molecular Formula: C13H22N4
Molecular Weight: 234.34 g/mol
![(1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane - 423165-07-5](/images/no_structure.jpg)
| CAS No. | 423165-07-5 |
|---|---|
| Product Name | (1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane |
| Molecular Formula | C13H22N4 |
| Molecular Weight | 234.34 g/mol |
| IUPAC Name | (1S,5R)-3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane |
| Standard InChI | InChI=1S/C13H22N4/c1-8(2)13-16-15-9(3)17(13)12-6-10-4-5-11(7-12)14-10/h8,10-12,14H,4-7H2,1-3H3/t10-,11+,12? |
| Standard InChIKey | CEIRCCADSFHOQD-FOSCPWQOSA-N |
| Isomeric SMILES | CC1=NN=C(N1C2C[C@H]3CC[C@@H](C2)N3)C(C)C |
| SMILES | CC1=NN=C(N1C2CC3CCC(C2)N3)C(C)C |
| Canonical SMILES | CC1=NN=C(N1C2CC3CCC(C2)N3)C(C)C |
| Synonyms | (3-Exo)-3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]_x000B_-8-Azabicyclo[3.2.1]octane; UK 408027 |
| PubChem Compound | 11356762 |
| Last Modified | Nov 11 2021 |
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